Cas no 2228863-18-9 (2-(2-aminoethoxy)-6-bromophenol)

• Product Name: 2-(2-aminoethoxy)-6-bromophenol
• CAS No: 2228863-18-9
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6371079
• PubChem ID: 165966840
• Update Time: 2025-05-21

2-(2-aminoethoxy)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-6-bromophenol
• 2228863-18-9
• EN300-1923780

• Inchi： 1S/C8H10BrNO2/c9-6-2-1-3-7(8(6)11)12-5-4-10/h1-3,11H,4-5,10H2
• InChI Key： RTPHLCYAOIUECZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)OCCN

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(2-aminoethoxy)-6-bromophenol

2-(2-Aminoethoxy)-6-Bromophenol: A Comprehensive Overview

Introduction to 2-(2-Aminoethoxy)-6-Bromophenol

2-(2-Aminoethoxy)-6-Bromophenol, a compound with the CAS number No. 2228863-18-9, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is characterized by its phenolic structure, which includes a bromine substituent at the 6-position and an aminoethoxy group at the 2-position. These functional groups confer the molecule with interesting reactivity and make it a valuable substrate in various chemical reactions.

Chemical Structure and Synthesis

The molecular structure of 2-(2-Aminoethoxy)-6-Bromophenol is composed of a benzene ring with three substituents: a hydroxyl group (-OH), a bromine atom (Br), and an aminoethoxy group (-OCH₂CH₂NH₂). The arrangement of these groups on the aromatic ring is critical to the compound's chemical behavior. The synthesis of this compound typically involves multi-step reactions, often starting from bromobenzene derivatives and incorporating the aminoethoxy group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-(2-Aminoethoxy)-6-Bromophenol is essential for its application in various fields. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. Its melting point is approximately 150°C, making it suitable for thermal processing under controlled conditions. The presence of the amino group imparts basicity to the molecule, while the phenolic hydroxyl group contributes to its acidity. These properties make it a valuable intermediate in pharmaceutical and agrochemical industries.

Applications in Pharmaceutical Research

One of the most promising applications of 2-(2-Aminoethoxy)-6-Bromophenol lies in pharmaceutical research. The compound has been investigated as a potential lead molecule for drug development, particularly in the design of anti-inflammatory and anticancer agents. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer drug candidate. Additionally, its ability to modulate inflammatory pathways makes it a valuable tool in developing novel anti-inflammatory therapies.

Role in Agrochemical Development

In the agrochemical sector, 2-(2-Aminoethoxy)-6-Bromophenol has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has been explored extensively. Recent research highlights its potential as a component in sustainable agricultural practices, offering an eco-friendly alternative to conventional pesticides.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 2-(2-Aminoethoxy)-6-Bromophenol is crucial. Studies indicate that the compound undergoes biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on soil microbiota and aquatic ecosystems. Proper handling and disposal protocols must be adhered to ensure minimal environmental impact.

Conclusion: Future Prospects for 2-(2-Aminoethoxy)-6-Bromophenol

In conclusion, 2-(2-Aminoethoxy)-6-Bromophenol (CAS No. 2228863-18-9) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis techniques, positions it as a key player in pharmaceutical, agrochemical, and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.